Cas no 2751621-41-5 (1-{4-Bromo-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine)

• Product Name: 1-{4-Bromo-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine
• CAS No: 2751621-41-5
• MF: C₆H₁₀BrNO
• MW: 192.05370092392
• CID: 6434369
• PubChem ID: 165646997
• Update Time: 2025-05-20

1-{4-Bromo-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-{4-bromo-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine
• 2751621-41-5
• EN300-37267538
• EN300-39870334
• 1-{4-Bromo-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine

• Inchi： 1S/C6H10BrNO/c7-5-1-6(2-5,3-8)9-4-5/h1-4,8H2
• InChI Key： SWQHMOULKVWWNU-UHFFFAOYSA-N
• SMILES： BrC12COC(CN)(C1)C2

Computed Properties

• Exact Mass: 190.99458g/mol
• Monoisotopic Mass: 190.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{4-Bromo-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine

Introduction to 1-{4-Bromo-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine (CAS No. 2751621-41-5)

1-{4-Bromo-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine, identified by its CAS number 2751621-41-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex bicyclic structure, has garnered attention due to its potential applications in drug discovery and molecular chemistry. The presence of a bromine substituent and an oxabicyclo[2.1.1]hexane core makes it a versatile intermediate for synthesizing more intricate molecules, particularly in the development of novel therapeutic agents.

The compound’s structure, characterized by a rigid bicyclic framework, offers unique steric and electronic properties that can be exploited in medicinal chemistry. The 4-Bromo group at the bicyclic system’s periphery provides a reactive site for further functionalization, enabling the construction of diverse pharmacophores. This feature is particularly valuable in the synthesis of small-molecule inhibitors targeting specific biological pathways.

In recent years, there has been growing interest in the development of bicyclic compounds due to their prevalence in bioactive natural products and their potential to exhibit enhanced binding affinity and selectivity. The oxabicyclo[2.1.1]hexane scaffold, found in 1-{4-Bromo-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine, is known for its stability and ability to mimic certain cyclic motifs found in biologically relevant molecules. This structural motif has been explored in various drug candidates, including those targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The bromine atom in the molecule serves as a handle for further chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of arylated compounds. These reactions allow for the introduction of aromatic rings or other heterocyclic systems into the molecule, expanding its pharmacological potential. Additionally, the amine group at the other end of the molecule can be further modified through reductive amination, alkylation, or other coupling strategies to introduce additional functional groups or link the compound to larger biomolecules.

Recent studies have highlighted the importance of conformationally constrained molecules in drug design. The bicyclic structure of 1-{4-Bromo-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine provides such constraints, which can improve binding affinity by optimizing interactions with biological targets. For instance, the rigid framework can help position key functional groups optimally within binding pockets of enzymes or receptors, leading to more effective inhibition or modulation of biological activity.

The compound’s potential applications extend beyond small-molecule drug discovery. It can serve as a building block for peptidomimetics and other large-molecule therapeutics. By incorporating this scaffold into larger structures, researchers can create molecules with improved pharmacokinetic properties or enhanced target specificity. This approach is particularly relevant in the development of biologics, where structural constraints are often necessary to achieve desired biological effects.

In conclusion, 1-{4-Bromo-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine (CAS No. 2751621-41-5) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for bicyclic compounds, this molecule is likely to play an important role in the development of next-generation drugs.